Cas no 126588-34-9 (4',5,7-Tri-Me ether-4-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-2H-1-benzopyran-2-one)

4',5,7-Tri-Me ether-4-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-2H-1-benzopyran-2-one structure

126588-34-9 structure

Product Name:4',5,7-Tri-Me ether-4-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-2H-1-benzopyran-2-one

CAS No:126588-34-9

Molecular Formula:C₁₈H₁₆O₇

Molecular Weight:344.315

CID:2035547

4',5,7-Tri-Me ether-4-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-2H-1-benzopyran-2-one Properties

Names and Identifiers

- 4',5,7-Tri-Me ether-4-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-2H-1-benzopyran-2-one
- 5,7,4'-trimethoxy-8,3'-dihydroxy-4-phenylcoumarin
- 8,3'-dihydroxy-5,7,4'-trimethoxy-4-phenylcoumarin
- InChIKey： BZCWUSCPRCGNBH-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H16O7/c1-22-12-5-4-9(6-11(12)19)10-7-15(20)25-18-16(10)13(23-2)8-14(24-3)17(18)21/h4-8,19,21H,1-3H3
- SMILES： COc1ccc(cc1O)-c1cc(=O)oc2c(O)c(OC)cc(OC)c12

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
XLogP3: 1.671

4',5,7-Tri-Me ether-4-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-2H-1-benzopyran-2-one Related Literature

1. Subtle backbone modifications control the interpenetration of dibenzosuberone-based coordination cages†

Thorben R. Schulte,Marcel Krick,Carmen I. Asche,Sabrina Freye,Guido H. Clever RSC Adv., 2014,4, 29724-29728
2. Fractionation of elements by particle size of ashes ejected from Copahue Volcano, Argentina

Darío Gómez,Patricia Smichowski,Griselda Polla,Ariel Ledesma,Sara Resnizky,Susana Rosa J. Environ. Monit., 2002,4, 972-977
3. Facile gold nanorod purification by fractionated precipitation†

H. Ohshima,M. Altissimo Nanoscale, 2014,6, 6515-6520
4. Tricyclanos: conformationally constrained nucleoside analogues with a new heterotricycle obtained from a d-ribofuranose unit†

Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401
5. Synthesis and optical–electrochemical gas sensing applications of Ni-doped LiFePO4 nano-particles†

N. Patima,Y. Abliz,I. Kiminori New J. Chem., 2016,40, 295-301
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9. Pharmacokinetics of Agelastatin A in the central nervous system

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10. Comparison between direct current and radiofrequency glow discharge mass spectrometry for the analysis of oxide-based samples

J. Anal. At. Spectrom., 1995,10, 689-695

Related Categories

Natural Products and Extracts Plant Extracts Plant based Exostema acuminatum

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